Cas no 36176-31-5 (1-Isopropyl-2-isothiocyanatobenzene)
1-Isopropyl-2-isothiocyanatobenzene is a specialized organic compound featuring an isothiocyanate functional group attached to a benzene ring substituted with an isopropyl group. This structure imparts reactivity typical of isothiocyanates, making it valuable in synthetic chemistry for the preparation of thiourea derivatives and other sulfur-containing compounds. Its isopropyl substituent enhances steric and electronic properties, influencing selectivity in reactions. The compound is commonly employed in pharmaceutical and agrochemical research as a building block for bioactive molecules. Handling requires caution due to the potential lachrymatory and irritant effects of isothiocyanates. It is typically stored under inert conditions to maintain stability.
36176-31-5 structure
Product Name:1-Isopropyl-2-isothiocyanatobenzene
CAS No:36176-31-5
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00022053
CID:89186
PubChem ID:142052
Update Time:2025-06-08
1-Isopropyl-2-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropylphenyl isothiocyanate
- 1-isothiocyanato-2-propan-2-ylbenzene
- 1-isopropyl-2-isothiocyanatobenzene
- Benzene, 1-isothiocyanato-2-(1-methylethyl)-
- (2-isopropylphenyl)isothiocyanate
- AKOS001049621
- SY012575
- AS-76042
- 36176-31-5
- GEO-03390
- EN300-17556
- HMS1787B10
- 2-Isopropylphenylisothiocyanate
- SCHEMBL1022343
- A823154
- Z56956064
- MFCD00022053
- 1-isothiocyanato-2-(propan-2-yl)benzene
- 1-Isopropyl-2-isothiocyanatobenzene #
- FT-0612722
- 2-isopropylphenyl-isothiocyanate
- DTXSID40189747
- DB-021252
- G77460
- DTXCID00112238
- STL451493
- 1-Isopropyl-2-isothiocyanatobenzene
-
- MDL： MFCD00022053
- Inchi： 1S/C10H11NS/c1-8(2)9-5-3-4-6-10(9)11-7-12/h3-6,8H,1-2H3
- InChI Key： QQOOMDSEMQHMIR-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC=CC=1C(C)C
- BRN： 2717112
Computed Properties
- Exact Mass: 177.06100
- Monoisotopic Mass: 177.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.050(lit.)
- Boiling Point: 131-132℃/10mm(lit.)
- Flash Point: 131-132°C/10mm
- Refractive Index: 1.6050
- PSA: 44.45000
- LogP: 3.54430
- Solubility: Soluble
- Sensitiveness: Moisture Sensitive
1-Isopropyl-2-isothiocyanatobenzene Security Information
- Hazardous Material transportation number：2810
- Hazard Category Code： 23/24/25
- Safety Instruction： S23-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：8
- HazardClass：8
- PackingGroup：III
1-Isopropyl-2-isothiocyanatobenzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Isopropyl-2-isothiocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008988-1g |
2-iso-Propylphenyl isothiocyanate |
36176-31-5 | 98% | 1g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 008988-5g |
2-iso-Propylphenyl isothiocyanate |
36176-31-5 | 98% | 5g |
￡57.00 | 2022-03-01 | |
| Fluorochem | 008988-25g |
2-iso-Propylphenyl isothiocyanate |
36176-31-5 | 98% | 25g |
￡169.00 | 2022-03-01 | |
| Apollo Scientific | OR28865-25g |
2-Isopropylphenyl isothiocyanate |
36176-31-5 | 25g |
£337.00 | 2025-02-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024093-100mg |
1-Isopropyl-2-isothiocyanatobenzene |
36176-31-5 | 96% | 100mg |
￥247 | 2024-05-24 | |
| abcr | AB125937-1 g |
2-Isopropylphenyl isothiocyanate, 96%; . |
36176-31-5 | 96% | 1g |
€52.40 | 2022-06-02 | |
| abcr | AB125937-5 g |
2-Isopropylphenyl isothiocyanate, 96%; . |
36176-31-5 | 96% | 5 g |
€106.60 | 2023-07-20 | |
| abcr | AB125937-25 g |
2-Isopropylphenyl isothiocyanate, 96%; . |
36176-31-5 | 96% | 25 g |
€339.00 | 2023-07-20 | |
| TRC | I875030-1g |
1-Isopropyl-2-isothiocyanatobenzene |
36176-31-5 | 1g |
$ 50.00 | 2022-06-04 | ||
| TRC | I875030-2.5g |
1-Isopropyl-2-isothiocyanatobenzene |
36176-31-5 | 2.5g |
$ 90.00 | 2022-06-04 |
1-Isopropyl-2-isothiocyanatobenzene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
36176-31-5 (1-Isopropyl-2-isothiocyanatobenzene) Related Products
- 19241-19-1(2-ethylphenyl isothiocyanate)
- 25343-69-5(2,6-Diethylphenyl isothiocyanate)
- 66609-04-9(1-ethyl-2-isothiocyanato-3-methylbenzene)
- 306935-86-4(2-Isopropyl-6-methylphenyl isothiocyanate)
- 70393-58-7(Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)
- 175205-37-5(4-N-BUTYL-2-METHYLPHENYL ISOTHIOCYANATE)
- 67330-54-5(2-Ethyl-6-isopropylphenyl isothiocyanate)
- 66609-02-7(2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate)
- 25343-70-8(2,6-Diisopropylphenyl isothiocyanate)
- 89007-45-4(4-Isopropylphenyl isothiocyanate)
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